Cas no 1219832-34-4 (tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate
• CAS No: 1219832-34-4
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• MDL: MFCD21362392
• CID: 2110476
• PubChem ID: 58487593
• Update Time: 2025-10-19

tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-cyano-3-hydroxy-, 1,1-dimethylethyl ester
• DA-20839
• AKOS017861237
• SB20701
• 1219832-34-4
• MFCD21362392
• tert-butyl3-cyano-3-hydroxypiperidine-1-carboxylate
• EN300-749052
• CS-0037705
• SCHEMBL10163302
• SY097314
• AS-39789
• ZVWLCTCSBSNDIR-UHFFFAOYSA-N
• 1-Boc-3-Cyano-3-hydroxypiperidine

• MDL： MFCD21362392
• Inchi： 1S/C11H18N2O3/c1-10(2,3)16-9(14)13-6-4-5-11(15,7-12)8-13/h15H,4-6,8H2,1-3H3
• InChI Key： ZVWLCTCSBSNDIR-UHFFFAOYSA-N
• SMILES： OC1(C#N)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.6Ų

tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate

tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate, also known by its CAS number CAS No. 1219832-34-4, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

The chemical structure of tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate consists of a piperidine ring substituted with a tert-butyl group at the 1-position, a cyano group at the 3-position, and a hydroxyl group also at the 3-position. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications. The presence of both cyano and hydroxyl groups introduces versatility in terms of reactivity, enabling the compound to participate in various types of chemical reactions, such as nucleophilic substitutions, oxidations, and reductions.

Recent studies have highlighted the potential of tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate in drug discovery efforts. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The piperidine ring system is well-known for its ability to interact with protein targets, making this compound an attractive candidate for medicinal chemistry applications.

In terms of synthesis, several methods have been reported for the preparation of tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate. One common approach involves the alkylation of piperidine derivatives followed by subsequent functionalization to introduce the cyano and hydroxyl groups. The use of transition metal catalysts has also been explored to enhance reaction efficiency and selectivity. These advancements have significantly improved the scalability and cost-effectiveness of producing this compound on an industrial scale.

The application of tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate extends beyond drug discovery. It has been utilized in materials science as a building block for constructing advanced materials, such as polymers and dendrimers. The compound's ability to undergo controlled polymerization reactions has opened new avenues for developing high-performance materials with tailored properties.

From an environmental standpoint, researchers have investigated the biodegradability and eco-friendliness of tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This information is crucial for industries aiming to adopt sustainable practices in chemical production.

In conclusion, tert-butyl 3-cyano-3-hydroxypiperidine-1-carboxylate, with its CAS number CAS No. 1219832-34-4, represents a versatile and multifaceted compound with applications across diverse scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development endeavors.